Benzene, 1,2-difluoro-4-[(3,3,3-trifluoropropyl)thio]-

• Molecular Formula: C9H7F5S
• Molecular Weight: 242.21 g/mol
• IUPAC Name: 1,2-difluoro-4-(3,3,3-trifluoropropylsulfanyl)benzene
• InChI: InChI=1S/C9H7F5S/c10-7-2-1-6(5-8(7)11)15-4-3-9(12,13)14/h1-2,5H,3-4H2
• InChI Key: XIJBWNLXIRDLHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1SCCC(F)(F)F)F)F

Description

Benzene, 1,2-difluoro-4-[(3,3,3-trifluoropropyl)thio]- is a useful research compound. Its molecular formula is C9H7F5S and its molecular weight is 242.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3.4 mmol 3,4-difluoro-thiophenol and 5.1 mmol 1-iodo-3,3,3-trifluoropropane in 5 ml acetone was added 3.7 mmol potassium carbonate, and the mixture heated at 140° C. for 3 h under microwave irradiation. The reaction mixture was then poured onto water and extracted three times with ethyl acetate. The combined organic phases were then washed with saturated aq. NaCl solution, dried over Na2SO4, and concentrated in vacuo to afford the title compound. MS (m/e): 243.1 (M+H+, 100%)